Cas no 10547-56-5 (ethyl 2-cyclohexyl-3-oxobutanoate)

• Product Name: ethyl 2-cyclohexyl-3-oxobutanoate
• CAS No: 10547-56-5
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 1154185
• PubChem ID: 11790525
• Update Time: 2025-04-20

ethyl 2-cyclohexyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyclohexyl-3-oxobutanoate
• LogP
• AKOS017548871
• 10547-56-5

• Inchi： 1S/C12H20O3/c1-3-15-12(14)11(9(2)13)10-7-5-4-6-8-10/h10-11H,3-8H2,1-2H3
• InChI Key： YKQFXLJYFVIFKM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 212.14124450g/mol
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.017
• Boiling Point: 286.348°C at 760 mmHg
• Flash Point: 120.612°C
• Refractive Index: 1.461